5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide

• IUPAC Name: 5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H18N4O2/c1-10(2)14-17-5-11(6-18-14)9-19(3)15(21)12-4-13(20)8-16-7-12/h4-8,10,20H,9H2,1-3H3
• InChI Key: QKVUZEHAEHMYQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=C(C=N1)CN(C)C(=O)C2=CC(=CN=C2)O
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide, also known as PNU-282987, is a selective agonist for α7 nicotinic acetylcholine receptors (nAChRs). It is a potent and specific modulator of the α7 nAChR, which plays a crucial role in cognitive function and memory.

Mechanism of Action

5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide acts as a selective agonist for α7 nAChRs, which are expressed in the central nervous system and play a crucial role in cognitive function and memory. Activation of α7 nAChRs by 5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide leads to the release of neurotransmitters, including acetylcholine, glutamate, and dopamine, which are involved in learning and memory processes. 5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide also modulates the activity of various intracellular signaling pathways, including the MAPK/ERK and PI3K/Akt pathways, which are involved in neuronal survival and plasticity.
Biochemical and Physiological Effects:
5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide has been shown to improve cognitive function and memory in animal models and human clinical trials. It also exhibits neuroprotective effects against neurodegenerative diseases by reducing inflammation and oxidative stress. 5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide has been shown to modulate the activity of various intracellular signaling pathways, including the MAPK/ERK and PI3K/Akt pathways, which are involved in neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide is a potent and specific modulator of α7 nAChRs, which makes it a valuable tool for studying the role of α7 nAChRs in various neurological and psychiatric disorders. However, 5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide has limitations in terms of its solubility and stability, which can affect its efficacy and reproducibility in lab experiments.

Future Directions

There are several future directions for the research and development of 5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide. One direction is to optimize the synthesis method to improve the yield and purity of 5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide. Another direction is to study the pharmacokinetics and pharmacodynamics of 5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide in different animal models and human subjects. Additionally, further studies are needed to explore the potential therapeutic applications of 5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide in various neurological and psychiatric disorders. Finally, the development of novel α7 nAChR modulators with improved solubility and stability could lead to the discovery of more effective therapeutic agents.

Synthesis Methods

The synthesis of 5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide involves several steps, including the reaction of 2-chloro-5-nitropyridine with 2-propan-2-ylpyrimidine-5-carboxaldehyde to obtain 2-(2-propan-2-ylpyrimidin-5-yl)pyridine-5-carbaldehyde. This intermediate is then reduced with sodium borohydride to form 2-(2-propan-2-ylpyrimidin-5-yl)pyridine-5-carbinol, which is further reacted with N-methyl-N-(3-pyridylmethyl)amine to obtain 5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide.

Scientific Research Applications

5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and depression. It has been shown to improve cognitive function and memory in animal models and human clinical trials. 5-hydroxy-N-methyl-N-[(2-propan-2-ylpyrimidin-5-yl)methyl]pyridine-3-carboxamide also exhibits neuroprotective effects against neurodegenerative diseases by reducing inflammation and oxidative stress.